Cas no 1805331-24-1 (2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine)

• Product Name: 2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine
• CAS No: 1805331-24-1
• MF: C₇H₅F₂I₂N
• MW: 394.92705321312
• CID: 4851028
• Update Time: 2025-06-29

2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine

• Inchi： 1S/C7H5F2I2N/c1-3-4(10)2-5(11)6(12-3)7(8)9/h2,7H,1H3
• InChI Key： HFDVJFASPVTOJE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)N=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine

2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine: A Comprehensive Overview

The compound CAS No. 1805331-24-1, also known as 2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine, is a highly specialized organic compound with a unique structure and potential applications in various scientific and industrial fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles with one nitrogen atom. The presence of multiple substituents, including difluoromethyl, diiodo, and methyl groups, makes it a valuable molecule for research and development.

The structure of 2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The difluoromethyl group at position 2 introduces electron-withdrawing effects due to the fluorine atoms, which can influence the electronic properties of the molecule. The diiodo groups at positions 3 and 5 contribute significantly to the molecular weight and may play a role in stabilizing certain conformations or interactions. Additionally, the methyl group at position 6 adds steric bulk and can influence the reactivity of the molecule in various chemical reactions.

Recent studies have highlighted the potential of CAS No. 1805331-24-1 in the field of medicinal chemistry. Its unique substituent pattern makes it a promising candidate for drug design, particularly in targeting specific receptors or enzymes. For instance, researchers have explored its ability to act as a ligand in metalloenzyme inhibition, where the iodine atoms can coordinate with metal centers, potentially disrupting enzyme activity.

In materials science, 2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine has shown promise as a precursor for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The iodine substituents can serve as binding sites for metal ions, enabling the construction of porous structures with applications in gas storage or catalysis.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and aromatic substitutions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of environmental applications, studies have suggested that CAS No. 1805331-24-1 could be used as an adsorbent for heavy metals in contaminated water. Its ability to form stable complexes with metal ions makes it a potential candidate for remediation technologies.

The future prospects for this compound are vast. Ongoing research is focused on optimizing its properties for specific applications while exploring its biocompatibility and stability under various conditions. As technology advances and new applications emerge, 2-(Difluoromethyl)-3,5-diiodo-6-methylpyridine is poised to play a significant role in diverse fields ranging from pharmaceuticals to materials science.